Cas no 898640-17-0 (1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole)

• Product Name: 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole
• CAS No: 898640-17-0
• MF: C₁₄H₁₆Cl₂N₂O₃S
• MW: 363.259440422058
• CID: 6369994
• PubChem ID: 8441965
• Update Time: 2025-05-20

1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole
• F1696-0200
• AKOS001708144
• 898640-17-0
• Z57705558
• 1-(2,5-dichloro-4-ethoxyphenyl)sulfonyl-2-propan-2-ylimidazole
• 1-((2,5-dichloro-4-ethoxyphenyl)sulfonyl)-2-isopropyl-1H-imidazole
• 2,5-dichloro-4-[(2-isopropyl-1H-imidazol-1-yl)sulfonyl]phenyl ethyl ether
• 2,5-dichloro-4-ethoxy-1-{[2-(methylethyl)imidazolyl]sulfonyl}benzene
• AP-263/42610986
• 1H-Imidazole, 1-[(2,5-dichloro-4-ethoxyphenyl)sulfonyl]-2-(1-methylethyl)-

• Inchi： 1S/C14H16Cl2N2O3S/c1-4-21-12-7-11(16)13(8-10(12)15)22(19,20)18-6-5-17-14(18)9(2)3/h5-9H,4H2,1-3H3
• InChI Key： JJUGMPMSUXHYPW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(N1C=CN=C1C(C)C)(=O)=O)Cl)OCC

Computed Properties

• Exact Mass: 362.0258689g/mol
• Monoisotopic Mass: 362.0258689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 512.9±60.0 °C(Predicted)
• pka: 0.62±0.69(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole

Introduction to 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole (CAS No. 898640-17-0) and Its Emerging Applications in Chemical Biology

The compound 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole, identified by the CAS number 898640-17-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a sulfonyl group with an imidazole core, make it a versatile scaffold for developing novel bioactive agents. This introduction delves into the compound's chemical characteristics, its synthesis, and its emerging applications, particularly in the context of recent advancements in medicinal chemistry.

The molecular structure of 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole is characterized by a benzene ring substituted with both chlorine and ethoxy groups, linked to an imidazole ring through a sulfonyl bridge. The presence of these substituents imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The sulfonyl group enhances the compound's ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions, while the imidazole ring provides a nitrogen-rich environment that is conducive to coordination with metal ions and other biomolecules.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug discovery due to their broad spectrum of biological activities. For instance, sulfonyl derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention. The specific arrangement of substituents in 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole may contribute to its unique pharmacological profile, potentially making it effective against targets that are resistant to other classes of drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl group typically involves sulfonation followed by reduction or coupling reactions, while the imidazole ring can be constructed through condensation reactions between appropriate precursors. The use of propan-2-yl side chain adds an additional layer of complexity but also enhances the compound's solubility and bioavailability, which are critical factors in drug development.

In the field of chemical biology, 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole has garnered attention for its potential as a tool compound in biochemical assays. Its ability to modulate enzyme activity has been explored in several high-throughput screening campaigns aimed at identifying novel drug candidates. Furthermore, its structural motif has inspired the design of analogs with improved pharmacokinetic properties and enhanced target specificity.

One particularly exciting application of this compound is in the development of inhibitors for enzymes involved in cancer metabolism. Recent research has demonstrated that many cancer cells rely on altered metabolic pathways to sustain their growth and survival. By targeting key enzymes such as kinases and transferases, compounds like 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole may disrupt these metabolic networks and induce apoptosis or cell cycle arrest. Preliminary studies have shown promising results in cell-based assays, suggesting that further investigation is warranted.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and neurodegenerative diseases. By inhibiting inflammatory pathways mediated by enzymes such as COX and LOX, 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole could serve as a lead compound for developing anti-inflammatory agents with minimal side effects.

The versatility of this scaffold also makes it attractive for designing molecules that interact with protein-protein interfaces. Many therapeutic targets are not enzymes but rather protein-protein interactions that play crucial roles in cellular signaling. By fine-tuning the structure of 1-(2,5-dichloro-4-ethoxybenzenesulfonyl)-2-(propan-2-yl)-1H-imidazole, researchers can develop molecules that disrupt these interactions without affecting other biological processes.

In conclusion, 1-(2,5-dichloro-4-et h oxybenzenesulfony l ) - 2 - ( pro pan - 2 - y l ) - 1 H - i midaz ol e (CAS No. 898640 - 17 - 0) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel bioactive agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.